Levocarnitine propionate Levocarnitine propionate O-Propanoyl-L-carnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, O-propanoyl-L-carnitine is considered to be a fatty ester lipid molecule. O-Propanoyl-L-carnitine is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. O-Propanoyl-L-carnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, O-propanoyl-L-carnitine is primarily located in the membrane (predicted from logP) and cytoplasm.
O-propanoyl-L-carnitine is an optically active O-acylcarnitine compound having propanoyl as the acyl substituent and (R)-configuration at the 3-position. It has a role as a peripheral nervous system drug. It is an O-propanoylcarnitine and a saturated fatty acyl-L-carnitine.
Brand Name: Vulcanchem
CAS No.: 20064-19-1
VCID: VC0532937
InChI: InChI=1S/C10H19NO4/c1-5-10(14)15-8(6-9(12)13)7-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
SMILES: CCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula: C10H19NO4
Molecular Weight: 217.26 g/mol

Levocarnitine propionate

CAS No.: 20064-19-1

Inhibitors

VCID: VC0532937

Molecular Formula: C10H19NO4

Molecular Weight: 217.26 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Levocarnitine propionate - 20064-19-1

CAS No. 20064-19-1
Product Name Levocarnitine propionate
Molecular Formula C10H19NO4
Molecular Weight 217.26 g/mol
IUPAC Name (3R)-3-propanoyloxy-4-(trimethylazaniumyl)butanoate
Standard InChI InChI=1S/C10H19NO4/c1-5-10(14)15-8(6-9(12)13)7-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
Standard InChIKey UFAHZIUFPNSHSL-MRVPVSSYSA-N
Isomeric SMILES CCC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C
SMILES CCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Canonical SMILES CCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Appearance Solid powder
Description O-Propanoyl-L-carnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, O-propanoyl-L-carnitine is considered to be a fatty ester lipid molecule. O-Propanoyl-L-carnitine is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. O-Propanoyl-L-carnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, O-propanoyl-L-carnitine is primarily located in the membrane (predicted from logP) and cytoplasm.
O-propanoyl-L-carnitine is an optically active O-acylcarnitine compound having propanoyl as the acyl substituent and (R)-configuration at the 3-position. It has a role as a peripheral nervous system drug. It is an O-propanoylcarnitine and a saturated fatty acyl-L-carnitine.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility In water, 1X10+6 mg/L at 25 °C (est)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Levocarnitine propionate; L-Propionylcarnitine; Propionyl-L-carnitine; ST 261; ST-261; ST261;
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